Cas no 29305-46-2 (Benzoyl chloride, 4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-)

• Product Name: Benzoyl chloride, 4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-
• CAS No: 29305-46-2
• MF: C₁₁H₆ClNO₃
• MW: 235.623241901398
• CID: 1437339
• PubChem ID: 13365404
• Update Time: 2025-04-20

Benzoyl chloride, 4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-
• 4-(2,5-dioxopyrrol-1-yl)benzoyl chloride
• 29305-46-2
• DTXSID20538375
• 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoyl chloride
• Para-maleimidobenzoyl chloride
• SCHEMBL398038
• MFCD03421601
• N-(4-(chlorocarbonyl)phenyl)maleimide
• STK349124
• AKOS000308546
• 4-maleimidobenzoyl chloride

• Inchi： 1S/C11H6ClNO3/c12-11(16)7-1-3-8(4-2-7)13-9(14)5-6-10(13)15/h1-6H
• InChI Key： BCHKIOWPKLJEKK-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)N1C(C=CC1=O)=O)=O

Computed Properties

• Exact Mass: 235.00368
• Monoisotopic Mass: 235.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.45